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Compound of Interest

Compound Name: Dgk-IN-1

Cat. No.: B10830044 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

extends beyond experiments to the proper disposal of chemical reagents. This guide provides

essential, step-by-step procedures for the safe handling and disposal of Dgk-IN-1, a T cell

activator used in cancer and viral infection research.

While a specific Safety Data Sheet (SDS) with detailed disposal instructions for Dgk-IN-1 is not

publicly available, its classification as a chlorinated heterocyclic organic compound

necessitates handling it as potentially hazardous waste. The following procedures are based on

established best practices for the disposal of chemical waste and are designed to minimize risk

to personnel and the environment.

Chemical and Physical Properties of Dgk-IN-1
A clear understanding of a compound's properties is fundamental to its safe handling and

disposal.
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Property Value

Chemical Formula C₂₉H₂₇Cl₂N₅O[1][2]

Molecular Weight 532.46 g/mol [1][2]

Appearance Off-white to light yellow solid[1][2]

Solubility
Soluble in DMSO at 5 mg/mL (with ultrasonic

and warming to 60°C)[1][2][3]

Storage

Powder: -20°C for 3 years, 4°C for 2 years. In

solvent: -80°C for 6 months, -20°C for 1 month.

[1][2]

Experimental Protocols for Safe Disposal
Adherence to the following protocols is crucial for the safe disposal of Dgk-IN-1 in its various

forms.

Disposal of Solid (Neat) Dgk-IN-1
Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

glasses, and chemical-resistant gloves.

Waste Collection: Collect unadulterated or expired solid Dgk-IN-1 in a clearly labeled, sealed

container. The label should include the chemical name ("Dgk-IN-1"), the quantity, and the

date of disposal.

Waste Segregation: Store the container in a designated hazardous waste accumulation area,

segregated from incompatible materials.

Institutional Procedures: Follow your institution's specific guidelines for the collection and

disposal of chemical waste. Contact your Environmental Health and Safety (EHS)

department for pickup and final disposal.

Disposal of Dgk-IN-1 in DMSO Solution
PPE: Wear appropriate PPE as described above.
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Waste Collection: Collect all solutions containing Dgk-IN-1 in a dedicated, labeled waste

container for chlorinated organic solvents. Do not mix with other solvent waste streams

unless permitted by your institution's EHS guidelines.

Labeling: Clearly label the waste container with "Waste Dgk-IN-1 in DMSO" and list the

approximate concentration and volume.

Storage and Disposal: Store the container in the hazardous waste accumulation area and

arrange for disposal through your institution's EHS department.

Disposal of Contaminated Labware
Decontamination: Whenever possible, decontaminate reusable glassware by rinsing with a

suitable solvent (such as ethanol or acetone) and then washing with soap and water. Collect

the initial solvent rinse as hazardous waste.

Disposable Items: Dispose of single-use plastics, pipette tips, and other contaminated

disposable items in a designated solid hazardous waste container.

Labeling: Ensure the solid waste container is clearly labeled as "Solid Waste Contaminated

with Dgk-IN-1."

Final Disposal: Manage the container as hazardous waste according to your institution's

procedures.

Dgk-IN-1 Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Dgk-IN-1 and associated materials.
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Dgk-IN-1 Disposal Workflow
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Caption: Logical workflow for the safe disposal of Dgk-IN-1.

By implementing these procedures, laboratories can ensure the safe and responsible disposal

of Dgk-IN-1, fostering a secure research environment and maintaining compliance with safety

regulations. Always consult your institution's specific waste management policies for complete

guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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